1-(3,4,5-Trimethoxyphenyl)-3-(3-pyridinyl)-2-propene-1-one

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 3-pyridin-3-yl-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H17NO4/c1-20-15-9-13(10-16(21-2)17(15)22-3)14(19)7-6-12-5-4-8-18-11-12/h4-11H,1-3H3
• InChI Key: KALPFVZZLNRVHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C=CC2=CN=CC=C2

Description

1-(3,4,5-Trimethoxyphenyl)-3-(3-pyridinyl)-2-propene-1-one is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 3,4,5-trimethoxyacetophenone (5.25 g, 25 mmol), 3-pyridinecarboxaldehyde (2.35 mL, 25 mmol), piperidine (4.93 mL, 50 mmol), acetic acid (2.86 mL, 50 mmol) and ethanol (25 mL). Heat at reflux for 6 hour s, passing the distillate through a column of 3 Å molecular si eves (25 g). Dilute with ethyl acetate (600 mL), wash with IN sodium hydroxide (200 mL), then water, then saturated sodium chloride. Dry (MgSO4) and evaporate the solvent. Purify by silica gel chromatography (90% ethyl acetate/hexane). Recrystallize (methylene chloride/ethyl ether/hexane) to yield 1.75 g of the title compound; mp 137°-8° C.